1-({4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl}carbonyl)cyclopropanecarboxamide

• IUPAC Name: 1-[4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine-1-carbonyl]cyclopropane-1-carboxamide
• InChI: InChI=1S/C20H24N4O2/c1-13-4-2-3-5-15(13)16-12-22-23-17(16)14-6-10-24(11-7-14)19(26)20(8-9-20)18(21)25/h2-5,12,14H,6-11H2,1H3,(H2,21,25)(H,22,23)
• InChI Key: IDKFEVLYVQWPOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(NN=C2)C3CCN(CC3)C(=O)C4(CC4)C(=O)N
• Molecular Formula: C20H24N4O2
• Molecular Weight: 352.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a pyrazole ring, a piperidine ring, and a cyclopropane ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a pyrazole ring (a five-membered ring with two nitrogen atoms), a piperidine ring (a six-membered ring with one nitrogen atom), and a cyclopropane ring (a three-membered ring of carbon atoms). These rings would be connected by various other functional groups.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyrazole and piperidine rings could make it soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its properties and potential applications. For example, if it has promising biological activity, it could be further studied as a potential drug.